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Compound of Interest

Compound Name: 3-Methyl-2-hexene

Cat. No.: B101136 Get Quote

An In-depth Technical Guide to 3-Methyl-2-
hexene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of 3-Methyl-2-hexene, a valuable building block in organic synthesis. The document

details its molecular formula, weight, and other key physicochemical data. Furthermore, it

outlines a representative synthetic protocol and illustrates its structural relationship with its

isomers, offering insights for its potential applications in research and development.

Core Compound Data
3-Methyl-2-hexene is an unsaturated hydrocarbon with the chemical formula C7H14.[1][2] Its

structure consists of a six-carbon hexene backbone with a methyl group at the third position

and a double bond originating at the second carbon. This arrangement allows for the existence

of stereoisomers, namely the (E) and (Z) isomers, which differ in the spatial orientation of the

substituents around the double bond.

A summary of the key quantitative data for 3-Methyl-2-hexene is presented in the table below

for easy reference and comparison.
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Property Value References

Chemical Formula C7H14 [1][2]

Molecular Weight 98.19 g/mol [1][2]

CAS Number
17618-77-8 (unspecified

stereochemistry)
[1]

20710-38-7 ((E)-isomer)

10574-36-4 ((Z)-isomer)

Boiling Point 97.3 °C at 760 mmHg

Density 0.714 g/cm³

Synthesis of 3-Methyl-2-hexene: A Representative
Protocol
While specific, detailed experimental protocols for the synthesis of 3-Methyl-2-hexene are not

readily available in public literature, a general and effective method for its preparation is the

Wittig reaction. This powerful olefination reaction involves the reaction of an aldehyde or ketone

with a phosphorus ylide to form an alkene. For the synthesis of 3-Methyl-2-hexene, 2-

pentanone would serve as the ketone, and ethylidenetriphenylphosphorane as the Wittig

reagent.

General Wittig Reaction Protocol for 3-Methyl-2-hexene
Reactants:

Phosphonium Salt: Ethyltriphenylphosphonium bromide

Base: A strong base such as n-butyllithium (n-BuLi) or sodium hydride (NaH)

Carbonyl Compound: 2-Pentanone

Solvent: Anhydrous tetrahydrofuran (THF) or diethyl ether

Reaction Conditions:
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The reaction is conducted under an inert atmosphere (e.g., nitrogen or argon) to prevent the

degradation of the reactive intermediates by oxygen or moisture.

The reaction temperature is typically maintained at low temperatures (e.g., -78 °C to 0 °C)

during the formation of the ylide and the subsequent reaction with the ketone.

Workup Procedure:

Upon completion of the reaction, the mixture is quenched by the addition of a proton source,

such as water or a saturated aqueous solution of ammonium chloride.

The aqueous and organic layers are separated.

The aqueous layer is extracted with an organic solvent (e.g., diethyl ether) to recover any

dissolved product.

The combined organic extracts are washed with brine, dried over an anhydrous drying agent

(e.g., magnesium sulfate), and filtered.

The solvent is removed under reduced pressure.

The crude product is then purified by distillation to yield 3-Methyl-2-hexene.

Below is a workflow diagram illustrating the general steps for the synthesis of 3-Methyl-2-
hexene via the Wittig reaction.
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Workflow for the Wittig Synthesis of 3-Methyl-2-hexene

Ylide Formation

Wittig Reaction

Workup and Purification

Ethyltriphenylphosphonium bromide in anhydrous THF

Addition of strong base (e.g., n-BuLi) at low temperature

Formation of Ethylidenetriphenylphosphorane (Wittig Reagent)

Addition of 2-Pentanone to the ylide solution

Reacts with

Reaction mixture stirred, allowing it to warm to room temperature

Quenching with an aqueous solution

Extraction with an organic solvent

Drying and solvent removal

Purification by distillation

Pure 3-Methyl-2-hexene
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Isomeric Relationship of 3-Methyl-2-hexene

Positional Isomers of the Double Bond

Geometric Isomers of 3-Methyl-2-hexene

Methylhexenes (C7H14)

3-Methyl-1-hexene 3-Methyl-2-hexene 3-Methyl-3-hexene

(E)-3-Methyl-2-hexene (Z)-3-Methyl-2-hexene

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b101136?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101136?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

